Cas no 102450-66-8 (Heptanoic acid,2-amino-3-ethyl-)

• Product Name: Heptanoic acid,2-amino-3-ethyl-
• CAS No: 102450-66-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 125079
• PubChem ID: 53416430
• Update Time: 2025-04-18

Heptanoic acid,2-amino-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2-amino-3-ethyl-
• 2-Amino-3-ethylheptanoic acid
• 2-AMINO-3-ETHYL-HEPTANOIC ACID
• 2-Amino-3-aethyl-heptansaeure
• ACMC-20m5g0
• AG-D-11532
• CTK4A1109
• AKOS006286415
• 102450-66-8
• DTXSID60697172

• MDL： MFCD07786878
• Inchi： 1S/C9H19NO2/c1-3-5-6-7(4-2)8(10)9(11)12/h7-8H,3-6,10H2,1-2H3,(H,11,12)
• InChI Key： HJZMJXCMBQBTIK-UHFFFAOYSA-N
• SMILES： OC(C(C(CC)CCCC)N)=O

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 63.3Ų